1-[3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride

• IUPAC Name: [3-(difluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride
• InChI: InChI=1S/C7H11F2N.ClH/c8-5(9)7-1-6(2-7,3-7)4-10;/h5H,1-4,10H2;1H
• InChI Key: JTKBJXHXEPVSCC-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(F)F)CN.Cl
• Molecular Formula: C7H12ClF2N
• Molecular Weight: 183.63 g/mol

Description

1-[3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride, commonly known as DFMPH, is a chemical compound that has gained significant attention in scientific research. DFMPH is a bicyclic compound that contains a tertiary amine and a difluoromethyl group. It is a white crystalline powder that is soluble in water and polar organic solvents.

Mechanism of Action

DFMPH binds to VMAT2 and inhibits its function, leading to a decrease in the release of monoamine neurotransmitters. This results in a decrease in the concentration of monoamine neurotransmitters in the synaptic cleft, which can lead to changes in neuronal activity and behavior.
Biochemical and Physiological Effects
DFMPH has been shown to have a range of effects on biochemical and physiological processes. In animal models, DFMPH has been shown to reduce locomotor activity, increase anxiety-like behavior, and impair learning and memory. DFMPH has also been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

DFMPH has several advantages for use in lab experiments. It is a highly selective VMAT2 inhibitor, which allows for the selective manipulation of monoamine neurotransmitter release. DFMPH is also relatively stable and easy to synthesize. However, DFMPH has some limitations in lab experiments. It has a short half-life, which can make it difficult to use in long-term studies. DFMPH can also have off-target effects on other neurotransmitter systems, which can complicate interpretation of results.

Future Directions

There are several future directions for research on DFMPH. One area of interest is the use of DFMPH as a potential treatment for addiction and other neuropsychiatric disorders. Another area of interest is the development of more selective and potent VMAT2 inhibitors. Finally, there is a need for further research on the long-term effects of DFMPH on neurotransmitter systems and behavior.

Synthesis Methods

DFMPH can be synthesized through a multi-step process that involves the reaction of bicyclo[1.1.1]pentane-1-carboxylic acid with difluoromethylamine. The reaction yields the intermediate product, which is then treated with hydrogen chloride to form DFMPH hydrochloride. The synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

DFMPH has been extensively studied for its potential use as a tool in neuroscience research. It has been shown to selectively block the activity of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the storage and release of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting VMAT2, DFMPH can be used to study the role of monoamine neurotransmitters in various physiological and pathological conditions, including addiction, depression, and Parkinson's disease.